1-{4-[4-({1-[6-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}oxy)but-2-yn-1-yl]piperazin-1-yl}ethan-1-one

Specification

• CAS No.: 2640888-25-9
• Molecular Formula: C21H27F3N4O2
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 1-[4-[4-[1-[6-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl]oxybut-2-ynyl]piperazin-1-yl]ethanone
• Standard InChI: InChI=1S/C21H27F3N4O2/c1-17(29)27-14-12-26(13-15-27)9-2-3-16-30-18-7-10-28(11-8-18)20-6-4-5-19(25-20)21(22,23)24/h4-6,18H,7-16H2,1H3
• Standard InChI Key: ZHEBPBIKMQLXLF-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)CC#CCOC2CCN(CC2)C3=CC=CC(=N3)C(F)(F)F
• Canonical SMILES: CC(=O)N1CCN(CC1)CC#CCOC2CCN(CC2)C3=CC=CC(=N3)C(F)(F)F

Introduction

The compound 1-{4-[4-({1-[6-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}oxy)but-2-yn-1-yl]piperazin-1-yl}ethan-1-one is a complex organic molecule that incorporates several key structural elements, including a trifluoromethylpyridine moiety, a piperidine ring, and a piperazine ring. This compound is of interest due to its potential applications in medicinal chemistry, particularly in the development of pharmaceuticals.

Molecular Formula and Weight

• Molecular Formula: C$_{24}$H$_{29}$F_3}N_5}O_2}

• Molecular Weight: Approximately 469 g/mol (estimated based on the molecular formula)

Synthesis

The synthesis of 1-{4-[4-({1-[6-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}oxy)but-2-yn-1-yl]piperazin-1-yl}ethan-1-one would likely involve multiple steps, including:

• Preparation of the Trifluoromethylpyridine Moiety: This could involve the synthesis of 6-(trifluoromethyl)pyridin-2-yl derivatives.

• Formation of the Piperidine Ring: Incorporation of the piperidine ring with the trifluoromethylpyridine group.

• Introduction of the But-2-yn-1-yl Chain: This might involve alkylation reactions to attach the but-2-yn-1-yl group.

• Final Assembly: Coupling reactions to connect the piperazine ring with the rest of the molecule.

Potential Applications

While specific applications of 1-{4-[4-({1-[6-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}oxy)but-2-yn-1-yl]piperazin-1-yl}ethan-1-one are not detailed in the available literature, compounds with similar structures are often explored for their biological activity, such as:

• Pharmacological Activity: Potential as a drug candidate due to its complex structure, which could interact with various biological targets.

• Chemical Research: Used as a building block or intermediate in the synthesis of more complex molecules.